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Compound of Interest

Compound Name: 2,5-Dimethylpyrazine

Cat. No.: B089654 Get Quote

This guide provides an in-depth analysis of the olfactory threshold of 2,5-dimethylpyrazine in

water, tailored for researchers, scientists, and professionals in drug development. It covers

quantitative data, detailed experimental methodologies, and the underlying biochemical

signaling pathways.

Data Presentation: Quantitative Olfactory Threshold
The olfactory threshold of a compound is the minimum concentration that can be detected by

the human sense of smell. For 2,5-dimethylpyrazine in water, reported values exhibit some

variability, which is common in sensory science due to differences in experimental

methodologies and panelist sensitivity. The table below summarizes the available quantitative

data.
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Compound
Chemical
Formula

CAS
Number

Odor
Description

Olfactory
Threshold
in Water
(ppb)

Reference

2,5-

Dimethylpyra

zine

C₆H₈N₂ 123-32-0

Chocolate,

roasted nuts,

earthy

800 [1]

2,5-

Dimethylpyra

zine

C₆H₈N₂ 123-32-0 Potato flavor
1,000 (1

ppm)

2,5-

Dimethylpyra

zine

C₆H₈N₂ 123-32-0
Caramel,

nutty, roasted

35,000 (35

ppm)
[2]

ppb: parts per billion

Experimental Protocols for Olfactory Threshold
Determination
The determination of olfactory thresholds is a critical aspect of sensory analysis. The

methodologies employed can be broadly categorized into sensory evaluation by human

panelists and instrumental analysis.

Sensory Evaluation: The 3-Alternative Forced-Choice (3-
AFC) Method
A widely accepted and robust method for determining detection thresholds is the 3-Alternative

Forced-Choice (3-AFC) test, often performed in accordance with standards such as ASTM

E679.[3][4][5]

Objective: To determine the lowest concentration of 2,5-dimethylpyrazine in water that is

detectably different from a blank sample.

Materials:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

http://www.leffingwell.com/pyrazine.htm
https://www.researchgate.net/publication/229774427_Odor_threshold_levels_of_pyrazine_compounds_and_assessment_of_their_role_in_flavor_of_roasted_foods
https://pmc.ncbi.nlm.nih.gov/articles/PMC7922815/
https://www.researchgate.net/figure/Composition-of-pyrazines-to-odor-threshold-determination-in-various-matrices_tbl1_349398258
https://www.fivesenses.com/wp-content/uploads/2023/05/Odor-Testing-Meets-Molecular-Odor-Analysis-StCroixSensory-WEFOdors2023.pdf
https://www.benchchem.com/product/b089654?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089654?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2,5-Dimethylpyrazine (high purity)

Odor-free, purified water

Glass sniffing flasks with airtight lids

Precision micropipettes

A panel of trained sensory assessors (typically 15-20 individuals)

Procedure:

Stock Solution Preparation: A concentrated stock solution of 2,5-dimethylpyrazine is

prepared in a suitable solvent (e.g., ethanol) and then diluted in odor-free water to create a

primary aqueous stock solution.

Ascending Concentration Series: A series of dilutions is prepared from the primary stock

solution, typically in geometric steps (e.g., a factor of 2 or 3).

Triangle Test Presentation: For each concentration level, three samples are presented to

each panelist: two are blanks (odor-free water), and one contains the 2,5-dimethylpyrazine
dilution. The order of presentation is randomized.

Panelist Task: Each panelist is instructed to sniff the headspace of each flask and identify the

"odd" sample.

Data Analysis: The number of correct identifications at each concentration is recorded. The

group threshold is typically defined as the concentration at which 50% of the panelists can

correctly identify the odd sample, calculated using statistical methods such as psychometric

functions.
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Sample Preparation

Sensory Evaluation

Data Analysis

Prepare Stock Solution of 2,5-Dimethylpyrazine

Create Ascending Concentration Series in Odor-Free Water

Present 3 Samples to Panelist (2 Blanks, 1 Test)

Panelist Identifies the 'Odd' Sample

Record Correct Identifications

Calculate Group Olfactory Threshold (50% Correct Detection)

Sample Introduction Gas Chromatography

Detection Output

Water Sample with 2,5-Dimethylpyrazine HS-SPME Extraction GC Separation Effluent Splitter

Mass Spectrometer (MS)

Sniffing Port

Compound Identification

Odor Description & Intensity
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2,5-Dimethylpyrazine

OR5K1 (GPCR)

Gαolf Activation

Adenylyl Cyclase III Activation

ATP to cAMP Conversion

CNG Ion Channel Opening

Cation Influx (Na+, Ca2+)
& Neuron Depolarization

Action Potential to Olfactory Bulb
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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